Cas no 953752-30-2 (1-{4-(aminomethyl)phenylmethyl}pyrrolidin-2-one)

• Product Name: 1-{4-(aminomethyl)phenylmethyl}pyrrolidin-2-one
• CAS No: 953752-30-2
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD09733871
• CID: 1073458
• PubChem ID: 16787111
• Update Time: 2025-10-28

1-{4-(aminomethyl)phenylmethyl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(Aminomethyl)benzyl)pyrrolidin-2-one
• 1-(4-Aminomethyl-benzyl)-pyrrolidin-2-one
• 1-[4-(aminomethyl)benzyl]pyrrolidin-2-one(SALTDATA: FREE)
• SCHEMBL3903106
• AKOS000139131
• 953752-30-2
• 1-[4-(AMINOMETHYL)BENZYL]PYRROLIDIN-2-ONE
• CHEMBL4519549
• DTXSID50588489
• 1-{[4-(aminomethyl)phenyl]methyl}pyrrolidin-2-one
• MFCD09733871
• FT-0678729
• BS-36361
• 1-[4-(aminomethyl)benzyl]-2-pyrrolidinone
• EN300-39146
• 1-[[4-(aminomethyl)phenyl]methyl]pyrrolidin-2-one
• 1-([4-(AMINOMETHYL)PHENYL]METHYL)PYRROLIDIN-2-ONE
• G43178
• 1-{4-(aminomethyl)phenylmethyl}pyrrolidin-2-one

• MDL： MFCD09733871
• Inchi： 1S/C12H16N2O/c13-8-10-3-5-11(6-4-10)9-14-7-1-2-12(14)15/h3-6H,1-2,7-9,13H2
• InChI Key： GPTRFBASHRQLSQ-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CC1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.3Ų

1-{4-(aminomethyl)phenylmethyl}pyrrolidin-2-one Security Information

• HazardClass：IRRITANT